1-[2-(2,4-difluorophenoxy)propanoyl]-4-methylpiperazine

• IUPAC Name: 2-(2,4-difluorophenoxy)-1-(4-methylpiperazin-1-yl)propan-1-one
• InChI: InChI=1S/C14H18F2N2O2/c1-10(14(19)18-7-5-17(2)6-8-18)20-13-4-3-11(15)9-12(13)16/h3-4,9-10H,5-8H2,1-2H3
• InChI Key: IRECDOYRHMAXGP-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCN(CC1)C)OC2=C(C=C(C=C2)F)F
• Molecular Formula: C14H18F2N2O2
• Molecular Weight: 284.30 g/mol

Description

1-[2-(2,4-difluorophenoxy)propanoyl]-4-methylpiperazine, commonly known as DFPP, is a synthetic molecule that has gained significant attention in scientific research due to its potential therapeutic applications. DFPP is a piperazine derivative that is structurally related to other compounds such as sildenafil and tadalafil.

Mechanism of Action

The mechanism of action of DFPP is not fully understood, but it is thought to act through a variety of pathways. In neuroscience, DFPP has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This may contribute to its neuroprotective effects. In cardiovascular medicine, DFPP has been shown to activate the nitric oxide-cGMP pathway, leading to vasodilation and decreased blood pressure. In oncology, DFPP has been shown to inhibit the activity of various enzymes involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
DFPP has been shown to have a variety of biochemical and physiological effects. In neuroscience, DFPP has been shown to increase levels of acetylcholine and dopamine in the brain, which may contribute to its neuroprotective effects. In cardiovascular medicine, DFPP has been shown to decrease blood pressure and improve endothelial function. In oncology, DFPP has been shown to inhibit cancer cell growth and induce apoptosis.

Advantages and Limitations for Lab Experiments

DFPP has several advantages for use in lab experiments, including its synthetic accessibility and relatively low cost. However, DFPP also has limitations, including its limited solubility in aqueous solutions and potential toxicity at high doses.

Future Directions

There are several future directions for research on DFPP. In neuroscience, further studies are needed to fully understand its neuroprotective effects and potential use in the treatment of neurodegenerative diseases. In cardiovascular medicine, further studies are needed to determine the optimal dosing and potential long-term effects of DFPP. In oncology, further studies are needed to determine the mechanisms of action of DFPP and its potential use in combination with other cancer therapies. Additionally, further studies are needed to determine the safety and efficacy of DFPP in human clinical trials.

Scientific Research Applications

DFPP has been studied extensively for its potential therapeutic applications in a variety of fields, including neuroscience, cardiovascular medicine, and oncology. In neuroscience, DFPP has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In cardiovascular medicine, DFPP has been studied for its vasodilatory effects and potential use in the treatment of hypertension. In oncology, DFPP has been shown to have anti-tumor effects and may be useful in the treatment of various types of cancer.